Cas no 2098042-04-5 (1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid)

1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid
- 2-(difluoromethyl)-5-phenylpyrazole-3-carboxylic acid
- F2198-1289
- 2098042-04-5
- AKOS026721424
-
- Inchi: 1S/C11H8F2N2O2/c12-11(13)15-9(10(16)17)6-8(14-15)7-4-2-1-3-5-7/h1-6,11H,(H,16,17)
- InChI Key: KNKWBKFHQFOSOP-UHFFFAOYSA-N
- SMILES: FC(N1C(C(=O)O)=CC(C2C=CC=CC=2)=N1)F
Computed Properties
- Exact Mass: 238.05538383g/mol
- Monoisotopic Mass: 238.05538383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.1Ų
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2198-1289-10g |
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid |
2098042-04-5 | 95%+ | 10g |
$1407.0 | 2023-09-06 | |
TRC | D137191-1g |
1-(Difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic Acid |
2098042-04-5 | 1g |
$ 475.00 | 2022-06-05 | ||
Life Chemicals | F2198-1289-2.5g |
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid |
2098042-04-5 | 95%+ | 2.5g |
$670.0 | 2023-09-06 | |
Life Chemicals | F2198-1289-1g |
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid |
2098042-04-5 | 95%+ | 1g |
$335.0 | 2023-09-06 | |
Life Chemicals | F2198-1289-5g |
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid |
2098042-04-5 | 95%+ | 5g |
$1005.0 | 2023-09-06 | |
Life Chemicals | F2198-1289-0.25g |
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid |
2098042-04-5 | 95%+ | 0.25g |
$302.0 | 2023-09-06 | |
TRC | D137191-500mg |
1-(Difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic Acid |
2098042-04-5 | 500mg |
$ 320.00 | 2022-06-05 | ||
Life Chemicals | F2198-1289-0.5g |
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid |
2098042-04-5 | 95%+ | 0.5g |
$318.0 | 2023-09-06 | |
TRC | D137191-100mg |
1-(Difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic Acid |
2098042-04-5 | 100mg |
$ 95.00 | 2022-06-05 |
1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid Related Literature
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Danni Chang,Zhen Ma,Xiaoping Li,Xinzhong Hu Food Funct., 2021,12, 12706-12723
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
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Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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Zhiguo Xia,Shihai Miao,Mingyue Chen,Quanlin Liu J. Mater. Chem. C, 2016,4, 1336-1344
Additional information on 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid
Recent Advances in the Study of 1-(Difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic Acid (CAS: 2098042-04-5)
1-(Difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid (CAS: 2098042-04-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the context of enzyme inhibition and targeted therapeutics. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.
The compound's unique structural features, including the difluoromethyl group and the pyrazole-carboxylic acid moiety, contribute to its ability to interact with various biological targets. Recent synthetic methodologies have optimized the production of 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid, enabling higher yields and purity, which are critical for pharmacological studies. Advances in green chemistry approaches have also been reported, reducing the environmental impact of its synthesis.
In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed its efficacy as a cyclooxygenase-2 (COX-2) inhibitor, suggesting potential applications in anti-inflammatory therapies. Additionally, its role in modulating other enzymatic targets, such as kinases, has been explored, opening avenues for cancer treatment.
Further investigations into the pharmacokinetic properties of 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid have provided insights into its bioavailability and metabolic stability. Preclinical studies in animal models have shown promising results, with the compound exhibiting favorable absorption and distribution profiles. These findings underscore its potential as a lead compound for further drug development.
Looking ahead, ongoing research aims to elucidate the compound's mechanism of action at the molecular level and to optimize its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications. The continued exploration of 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxylic acid highlights its significance in the evolving landscape of chemical biology and drug discovery.
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